N-(4-methoxy-2-nitrophenyl)nicotinamide
Cat. No. B5046779
M. Wt: 273.24 g/mol
InChI Key: ZHNVFWWIXPGJQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06794397B2
Procedure details
The title compound was prepared from nicotinoyl chloride and 4-methoxy-2-nitroaniline and was obtained as an orange solid as described in Example 1. 1H NMR (DMSO-d6): 10.74 (s, 1H), 9.10 (d, J=2.4, 1H), 8.80-8.78 (m, 1H), 7.62-7.54 (m, 3H), 7.39-7.35 (m, 1H), 3.87 (s, 3H).
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1](Cl)(=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[N:4][CH:3]=1.[CH3:10][O:11][C:12]1[CH:18]=[CH:17][C:15]([NH2:16])=[C:14]([N+:19]([O-:21])=[O:20])[CH:13]=1>>[CH3:10][O:11][C:12]1[CH:18]=[CH:17][C:15]([NH:16][C:1]([C:2]2[CH:3]=[N:4][CH:5]=[CH:6][CH:7]=2)=[O:8])=[C:14]([N+:19]([O-:21])=[O:20])[CH:13]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CN=CC=C1)(=O)Cl
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
COC1=CC(=C(N)C=C1)[N+](=O)[O-]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was obtained as an orange solid
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=CC(=C(C=C1)NC(=O)C=1C=NC=CC1)[N+](=O)[O-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
